Cas no 2171307-14-3 ((2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanamidobutanoic acid)

(2S)-2-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanamidobutanoic acid is a protected amino acid derivative commonly employed in peptide synthesis. The 9-fluorenylmethoxycarbonyl (Fmoc) group serves as a temporary protecting group for the amine functionality, ensuring selective deprotection under mild basic conditions. The compound features a sterically hindered 2,2,4-trimethylpentanamido side chain, which may enhance stability and influence conformational properties during peptide assembly. Its chiral (2S) configuration is critical for maintaining stereochemical integrity in synthetic applications. This derivative is particularly useful in solid-phase peptide synthesis (SPPS), where orthogonal protection strategies are required. The Fmoc group’s UV-active nature also facilitates monitoring of coupling and deprotection steps.
(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanamidobutanoic acid structure
2171307-14-3 structure
Product Name:(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanamidobutanoic acid
CAS No:2171307-14-3
MF:C27H34N2O5
MW:466.569267749786
CID:5993066
PubChem ID:165555566
Update Time:2025-08-03

(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

    • (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanamidobutanoic acid
    • 2171307-14-3
    • EN300-1554187
    • (2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2,4-trimethylpentanamido]butanoic acid
    • Inchi: 1S/C27H34N2O5/c1-6-22(24(30)31)28-25(32)27(4,5)23(16(2)3)29-26(33)34-15-21-19-13-9-7-11-17(19)18-12-8-10-14-20(18)21/h7-14,16,21-23H,6,15H2,1-5H3,(H,28,32)(H,29,33)(H,30,31)/t22-,23?/m0/s1
    • InChI Key: NGPSZHZOXBRKAH-NQCNTLBGSA-N
    • SMILES: O(C(NC(C(C)C)C(C(N[C@H](C(=O)O)CC)=O)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 466.24677219g/mol
  • Monoisotopic Mass: 466.24677219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 10
  • Complexity: 715
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 105Ų

(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanamidobutanoic acid Pricemore >>

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Additional information on (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanamidobutanoic acid

Introduction to (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanamidobutanoic Acid (CAS No. 2171307-14-3)

(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanamidobutanoic acid is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound, identified by its CAS number 2171307-14-3, is a key intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the presence of a fluorenylmethoxycarbonyl (Fmoc) group and a chiral center, make it particularly valuable for the development of enantioselective drugs and chiral catalysts.

The significance of this compound lies in its potential applications in drug discovery and development. The Fmoc group is widely used in peptide synthesis as an protecting group for amino acids, ensuring high fidelity in the assembly of peptide chains. Additionally, the chiral center in (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanamidobutanoic acid allows for the creation of enantiomerically pure compounds, which are crucial for many therapeutic applications.

In recent years, there has been a growing interest in the development of novel antibiotics and antiviral agents. The structural complexity of (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanamidobutanoic acid makes it a promising candidate for these applications. Researchers have been exploring its potential as a precursor in the synthesis of molecules that can interact with biological targets in unique ways. For instance, its ability to form stable complexes with enzymes and receptors could be leveraged to develop drugs with improved efficacy and reduced side effects.

The compound's versatility is further highlighted by its role in the synthesis of peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides but with improved pharmacokinetic properties. The Fmoc group facilitates the introduction of amino acid residues in a controlled manner, allowing chemists to fine-tune the structure of these mimetics. This has led to the development of novel therapeutic agents that can bind to specific targets with high affinity and selectivity.

Advances in computational chemistry have also played a crucial role in understanding the behavior of (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanamidobutanoic acid. Molecular modeling studies have revealed insights into its interactions with biological targets, providing a foundation for rational drug design. These studies have shown that the compound can adopt multiple conformations, which could be exploited to enhance its binding affinity and stability.

The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions and reagent selection. The presence of the chiral center necessitates careful handling to ensure high enantiomeric purity. Techniques such as asymmetric hydrogenation and chiral resolution have been employed to achieve this goal. The use of advanced synthetic methodologies has not only improved yields but also reduced the environmental impact of these processes.

In conclusion, (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanamidobutanoic acid is a versatile and valuable compound with significant potential in pharmaceutical research and development. Its unique structural features and functional groups make it an excellent candidate for synthesizing novel bioactive molecules. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.

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